6-Fluorooxindole
Overview
Description
6-Fluorooxindole is a chemical compound with the molecular formula C8H6FNO . It is also known by other names such as 6-Fluoroindolin-2-one .
Synthesis Analysis
Diethyl 2-fluoromalonate ester is utilized as a building block for the synthesis of 2-fluoro-2-arylacetic acid and fluorooxindole derivatives . The synthesis involves nucleophilic aromatic substitution reactions with ortho-fluoronitrobenzene substrates followed by decarboxylation, esterification, and reductive cyclization processes .
Molecular Structure Analysis
The molecular structure of this compound consists of 8 carbon atoms, 6 hydrogen atoms, 1 fluorine atom, and 1 nitrogen atom . The average mass is 151.138 Da and the monoisotopic mass is 151.043335 Da .
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a density of 1.3±0.1 g/cm3, boiling point of 287.5±40.0 °C at 760 mmHg, vapour pressure of 0.0±0.6 mmHg at 25°C, enthalpy of vaporization of 52.7±3.0 kJ/mol, and flash point of 127.7±27.3 °C . It has an index of refraction of 1.560, molar refractivity of 37.3±0.3 cm3, and molar volume of 115.3±3.0 cm3 .
Scientific Research Applications
Enantioselective Mannich Reactions :
- 6-Fluorooxindole is used in enantioselective Mannich-type reactions to create 3-fully substituted 3-fluorooxindoles, which have significant biological activities. These reactions are efficient, yielding products with high enantiomeric excess (Zhao, Li, Chen, & Ren, 2019).
Synthesis from Indoles :
- This compound can be synthesized from indoles, including derivatives of tryptophan and serotonin. This synthesis is important for probing the enzymatic mechanism of indole biosynthesis and metabolism (Takéuchi, Tarui, & Shibata, 2000).
Maxi-K Potassium Channel Openers :
- Compounds like BMS-204352 (MaxiPost), derived from 3-aryl-3-fluorooxindoles, are used for opening cloned maxi-K potassium channels, showing significant brain/plasma ratios in rats (Hewawasam et al., 2002).
Organocatalytic Asymmetric Mannich Addition :
- 3-Fluorooxindoles are utilized in organocatalyzed asymmetric Mannich reactions with dibenzo[b,f][1,4]oxazepines. This synthesis results in cyclic amines containing chiral tetrasubstituted C‒F stereocenters, important in medicinal chemistry (Li, Lin, & Du, 2019).
Synthesis and Pharmacological Applications :
- MaxiPostTM, a 3-fluorooxindole derivative, is used as a potassium channel opener. Research in this area includes new synthetic methods and in vitro/in vivo tests for its use as a drug for various diseases (Dalpozzo, 1969).
Fluorinated 3,3'-Linked Bisoxindoles Synthesis :
- A method for the stereoselective synthesis of 3-fluorooxindole derivatives, which are important for pharmacological applications, has been developed. This process is efficient and requires no chromatographic purification (Moskowitz, Balaraman, & Wolf, 2018).
Vicinal Fluoroamine Motifs in 3-Fluorooxindoles :
- 3-Fluorooxindoles are used in organocatalytic Mannich reactions to produce biologically important
Safety and Hazards
6-Fluorooxindole may cause skin irritation and serious eye irritation . It is also suspected of damaging fertility . In case of contact with skin or eyes, it is recommended to rinse immediately with plenty of water and seek medical help . During storage, it is advised to avoid contact with oxidants and combustibles, and keep in a dry and well-ventilated environment .
properties
IUPAC Name |
6-fluoro-1,3-dihydroindol-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6FNO/c9-6-2-1-5-3-8(11)10-7(5)4-6/h1-2,4H,3H2,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PKQNTFAOZIVXCE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=C(C=C(C=C2)F)NC1=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6FNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50395650 | |
Record name | 6-Fluorooxindole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50395650 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
151.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
56341-39-0 | |
Record name | 6-Fluorooxindole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50395650 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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